Cas no 110234-43-0 (5-(Trifluoromethyl)isoxazol-3-amine)

• Product Name: 5-(Trifluoromethyl)isoxazol-3-amine
• CAS No: 110234-43-0
• MF: C₄H₃F₃N₂O
• MW: 152.074630975723
• MDL: MFCD11847205
• CID: 128744
• PubChem ID: 15613879
• Update Time: 2025-06-09

5-(Trifluoromethyl)isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)isoxazol-3-amine
• 3-Isoxazolamine,5-(trifluoromethyl)-(9CI)
• 5-(Trifluoromethyl)-1,2-oxazol-3-amine
• 5-(trifluoromethyl)-3-Isoxazolamine
• 5-(trifluoromethyl)isoxazol-3-amin
• 5-trifluoromethyl-3-aminoisoxazole
• 5-trifluoromethyl-isoxazol-3-ylamine
• 3-Amino-5-(trifluoromethyl)isoxazole
• DTXSID80575746
• MFCD11847205
• SCHEMBL586720
• CS-0309775
• SY258539
• FT-0725830
• AS-42032
• AB64665
• 110234-43-0
• 5-(Trifluoromethyl)isoxazol-3-ylamine
• A894917
• AKOS014320084
• 3-Isoxazolamine, 5-(trifluoromethyl)-
• BBL100782
• STL554576
• DB-059983

• MDL： MFCD11847205
• Inchi： 1S/C4H3F3N2O/c5-4(6,7)2-1-3(8)9-10-2/h1H,(H2,8,9)
• InChI Key： LNZJPSYNGYFWKE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N)=NO1)(F)F

Computed Properties

• Exact Mass: 152.02000
• Monoisotopic Mass: 152.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 57-58 ºC
• Boiling Point: 66-67 ºC (0.8 Torr)
• PSA: 52.05000
• LogP: 1.85680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 5-(Trifluoromethyl)isoxazol-3-amine

Research Briefing on 5-(Trifluoromethyl)isoxazol-3-amine (CAS: 110234-43-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

5-(Trifluoromethyl)isoxazol-3-amine (CAS: 110234-43-0) is a fluorinated isoxazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl group and isoxazole core, serves as a key building block in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer agents. This briefing aims to provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent synthetic methodologies for 5-(Trifluoromethyl)isoxazol-3-amine have emphasized efficiency and scalability. A 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis route using copper-catalyzed cyclization of trifluoromethylated alkynes with hydroxylamine derivatives. This approach achieved a yield of 85% and demonstrated excellent regioselectivity, making it a promising candidate for industrial-scale production. Additionally, computational studies have provided insights into the electronic properties of the trifluoromethyl group, which enhances the compound's metabolic stability and binding affinity to biological targets.

In the realm of biological applications, 5-(Trifluoromethyl)isoxazol-3-amine has shown remarkable potential as a scaffold for designing kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), with IC50 values in the nanomolar range. These findings suggest its utility in targeted cancer therapies, particularly for resistant tumors. Furthermore, the compound's unique physicochemical properties, such as its lipophilicity and hydrogen-bonding capacity, contribute to its favorable pharmacokinetic profile.

Another area of interest is the antimicrobial potential of 5-(Trifluoromethyl)isoxazol-3-amine derivatives. Research published in European Journal of Medicinal Chemistry (2023) demonstrated that certain analogs of this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies indicated that these derivatives disrupt bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan assembly. This discovery opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

In conclusion, 5-(Trifluoromethyl)isoxazol-3-amine (CAS: 110234-43-0) represents a highly versatile and promising compound in chemical biology and pharmaceutical research. Recent advances in its synthesis, coupled with its diverse biological activities, underscore its potential as a cornerstone for developing next-generation therapeutics. Future research should focus on optimizing its derivatives for clinical translation and exploring its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. This compound's unique structural features and functional versatility make it a valuable asset in the ongoing quest for innovative drug candidates.